6-{[4-(2-pyrazinyl)-1-piperazinyl]methyl}-1,4-oxazepan-6-ol dihydrochloride

• IUPAC Name: 6-[(4-pyrazin-2-ylpiperazin-1-yl)methyl]-1,4-oxazepan-6-ol
• InChI: InChI=1S/C14H23N5O2/c20-14(10-16-3-8-21-12-14)11-18-4-6-19(7-5-18)13-9-15-1-2-17-13/h1-2,9,16,20H,3-8,10-12H2
• InChI Key: BPWPXXIFYTYFRV-UHFFFAOYSA-N
• Canonical SMILES: C1COCC(CN1)(CN2CCN(CC2)C3=NC=CN=C3)O
• Molecular Formula: C14H23N5O2
• Molecular Weight: 293.36 g/mol

Description

6-{[4-(2-pyrazinyl)-1-piperazinyl]methyl}-1,4-oxazepan-6-ol dihydrochloride is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound is known for its unique structure and mechanism of action, which makes it a promising candidate for developing new drugs for various diseases.

Mechanism of Action

The mechanism of action of 6-{[4-(2-pyrazinyl)-1-piperazinyl]methyl}-1,4-oxazepan-6-ol dihydrochloride is not fully understood. However, it is believed to act by modulating various signaling pathways in the body, including the immune system, the nervous system, and the endocrine system. This compound has been shown to interact with various receptors and enzymes in the body, which may contribute to its pharmacological effects.
Biochemical and Physiological Effects:
6-{[4-(2-pyrazinyl)-1-piperazinyl]methyl}-1,4-oxazepan-6-ol dihydrochloride has been shown to have several biochemical and physiological effects. This compound has been found to inhibit the growth of cancer cells, reduce inflammation, and modulate the immune response. Additionally, this compound has been shown to have neuroprotective effects, which may make it a promising candidate for the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 6-{[4-(2-pyrazinyl)-1-piperazinyl]methyl}-1,4-oxazepan-6-ol dihydrochloride in lab experiments is its unique structure and mechanism of action. This compound has been shown to exhibit a wide range of pharmacological activities, which makes it a promising candidate for developing new drugs. However, one of the limitations of using this compound in lab experiments is its low solubility, which may make it difficult to work with in certain experimental settings.

Future Directions

There are several future directions for research on 6-{[4-(2-pyrazinyl)-1-piperazinyl]methyl}-1,4-oxazepan-6-ol dihydrochloride. One possible direction is to investigate its potential in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Additionally, further research is needed to fully understand the mechanism of action of this compound and to identify its molecular targets in the body. Finally, more studies are needed to explore the potential of this compound as a lead compound for developing new drugs for various diseases.

Synthesis Methods

The synthesis of 6-{[4-(2-pyrazinyl)-1-piperazinyl]methyl}-1,4-oxazepan-6-ol dihydrochloride involves several steps. The starting material for the synthesis is 2-pyrazinecarboxylic acid, which is converted into an intermediate compound through a series of chemical reactions. This intermediate compound is then reacted with 1-piperazineethanol to form the final product, which is then purified and isolated as a dihydrochloride salt.

Scientific Research Applications

6-{[4-(2-pyrazinyl)-1-piperazinyl]methyl}-1,4-oxazepan-6-ol dihydrochloride has been extensively studied for its potential therapeutic applications. This compound has been found to exhibit a wide range of pharmacological activities, including anti-inflammatory, anti-cancer, anti-viral, and anti-bacterial effects. Additionally, this compound has been shown to have potential in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.